Cas no 851865-03-7 (2-{(3-fluorophenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(3-fluorophenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 851865-03-7
• Molecular Formula: C₂₃H₂₇FN₂O₄S
• Molecular Weight: 446.534888505936
• CID: 6008998
• PubChem ID: 5151614

2-{(3-fluorophenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole Properties

Names and Identifiers

• 2-{(3-fluorophenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole
• Methanone, [2-[[(3-fluorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl](3,4,5-triethoxyphenyl)-
• 851865-03-7
• AKOS024588568
• (2-((3-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(3,4,5-triethoxyphenyl)methanone
• F0630-0306
• [2-[(3-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(3,4,5-triethoxyphenyl)methanone
• 2-{[(3-fluorophenyl)methyl]sulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole

• InChIKey： HHAVJZNAGWFCBQ-UHFFFAOYSA-N
• Inchi： 1S/C23H27FN2O4S/c1-4-28-19-13-17(14-20(29-5-2)21(19)30-6-3)22(27)26-11-10-25-23(26)31-15-16-8-7-9-18(24)12-16/h7-9,12-14H,4-6,10-11,15H2,1-3H3
• SMILES： C(N1C(SCC2=CC=CC(F)=C2)=NCC1)(C1=CC(OCC)=C(OCC)C(OCC)=C1)=O

Computed Properties

• Exact Mass: 446.16755668g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 10
• Monoisotopic Mass: 446.16755668g/mol
• Heavy Atom Count: 31
• Complexity: 592
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Boiling Point: 579.2±60.0 °C(Predicted)
• pka: 1.33±0.60(Predicted)
• Density: 1.22±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives